Cas no 20942-68-1 (2-Bromo-5-tert-butylphenol)
2-Bromo-5-tert-butylphenol structure
Product Name:2-Bromo-5-tert-butylphenol
CAS No:20942-68-1
MF:C10H13BrO
MW:229.113622426987
MDL:MFCD15527201
CID:238866
PubChem ID:12336218
Update Time:2025-04-19
2-Bromo-5-tert-butylphenol Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-bromo-5-(1,1-dimethylethyl)-
- 2-bromo-5-tert-butylphenol
- E91063
- SCHEMBL815815
- 2-bromo-5-t-butylphenol
- CS-0190832
- DTXSID90491367
- MFCD15527201
- AKOS024258201
- 2-bromo-5-(1,1-dimethylethyl)phenol
- KSYHPGHAMBDJLG-UHFFFAOYSA-N
- 2-Bromo-5-(tert-butyl)phenol
- EN300-126838
- 20942-68-1
- MB14748
- 2-Bromo-5-tert-butylphenol
-
- MDL: MFCD15527201
- Inchi: 1S/C10H13BrO/c1-10(2,3)7-4-5-8(11)9(12)6-7/h4-6,12H,1-3H3
- InChI Key: KSYHPGHAMBDJLG-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1O)C(C)(C)C
Computed Properties
- Exact Mass: 228.01499
- Monoisotopic Mass: 228.01498g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 1.341±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 138 ºC (13 Torr)
- Flash Point: 113.6±21.8 ºC,
- Solubility: Very slightly soluble (0.14 g/l) (25 º C),
- PSA: 20.23
2-Bromo-5-tert-butylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019146636-1g |
2-Bromo-5-(tert-butyl)phenol |
20942-68-1 | 95% | 1g |
$278.76 | 2023-09-02 | |
| Alichem | A019146636-5g |
2-Bromo-5-(tert-butyl)phenol |
20942-68-1 | 95% | 5g |
$699.72 | 2023-09-02 | |
| TRC | B293505-10mg |
2-Bromo-5-tert-butylphenol |
20942-68-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B293505-50mg |
2-Bromo-5-tert-butylphenol |
20942-68-1 | 50mg |
$ 115.00 | 2022-06-07 | ||
| TRC | B293505-100mg |
2-Bromo-5-tert-butylphenol |
20942-68-1 | 100mg |
$ 185.00 | 2022-06-07 | ||
| Chemenu | CM128070-1g |
2-bromo-5-(tert-butyl)phenol |
20942-68-1 | 95% | 1g |
$320 | 2023-01-09 | |
| Chemenu | CM128070-5g |
2-bromo-5-(tert-butyl)phenol |
20942-68-1 | 95% | 5g |
$830 | 2023-01-09 | |
| eNovation Chemicals LLC | D624716-1G |
2-bromo-5-tert-butylphenol |
20942-68-1 | 95% | 1g |
$270 | 2024-07-21 | |
| eNovation Chemicals LLC | Y0990635-5g |
2-bromo-5-tert-butylphenol |
20942-68-1 | 95% | 5g |
$800 | 2024-08-02 | |
| Enamine | EN300-126838-0.05g |
2-bromo-5-tert-butylphenol |
20942-68-1 | 95% | 0.05g |
$75.0 | 2023-02-15 |
2-Bromo-5-tert-butylphenol Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
20942-68-1 (2-Bromo-5-tert-butylphenol) Related Products
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